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Compound of Interest
Compound Name: JC124
Cat. No.: B15610524

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling and disposal of
JC124, a selective NLRP3 inflammasome inhibitor. Adherence to these protocols is essential to
ensure a safe laboratory environment and maintain the integrity of your research. JC124 is
intended for research use only and is not for human or veterinary use.[1][2][3]

Understanding JC124: A Profile

JC124 is a potent, selective inhibitor of the NLRP3 inflammasome, recognized for its
neuroprotective and anti-inflammatory properties.[3][4][5] While it is shipped as a non-
hazardous chemical, proper handling is crucial due to its biological activity.[2]
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Chemical Properties

Data

Molecular Formula

C17H19CIN204S[1][4][5]

Molecular Weight

382.86 g/mol [1][4][5]

CAS Number 1638611-48-9[1][4]
Appearance Solid powder[1]

Powder: -20°C for 3 years; In solvent: -80°C for
Storage

1 year[4]

Recommended Personal Protective Equipment
(PPE) for JC124

Given that JC124 is a powdered solid, the primary routes of exposure are inhalation and skin

contact. The following PPE is mandatory to mitigate these risks.

PPE Category

Item

Specification

Rationale

Hand Protection

Nitrile Gloves

Powder-free,

disposable

Prevents skin contact
and absorption.
Double-gloving is
recommended when
handling larger

quantities.

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI| Z87.1-rated

Protects eyes from
airborne powder

particles.

Body Protection

Laboratory Coat

Fully buttoned, long-

sleeved

Shields skin and
personal clothing from

contamination.

Respiratory Protection

N95 Respirator or

equivalent

NIOSH-approved

Recommended when
weighing or
transferring powder to

prevent inhalation.
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Operational Plan: Safe Handling of JC124

Adherence to a strict operational workflow minimizes exposure and prevents cross-

contamination.

Experimental Workflow for Handling JC124
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é Preparation R
Designate a specific handling area (e.g., chemical fume hood).
Gssemble all necessary equipment and reagents]

Gon appropriate PPE as specified in the table above]

S J
4 )

Hangling
y

GVeigh JC124 powder in a chemical fume hood]

'

Grepare stock solutions by slowly adding solvent to the powder.j

'

Vortex or sonicate as needed to fully dissolve.

Post-Handling
y

Decontaminate all surfaces and equipment used.

'

Groperly dispose of all contaminated waste}

'

Remove PPE in the correct order to avoid self-contamination.

- J
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Caption: Workflow for the safe handling of JC124, from preparation to post-handling
procedures.

Disposal Plan: Contaminated Materials and Unused
JC124

Proper disposal of JC124 and associated materials is critical to prevent environmental
contamination and accidental exposure.

Disposal Protocol for JC124-Contaminated Waste

(Gloves, tubes, pipette tips, etc.)

:

Gegregate into a dedicated, labeled hazardous waste containeD

:

Gor unused JC124 powder or solutions, consult your institution's chemical waste guidelines)

:

Store the sealed waste container in a designated hazardous waste accumulation area.

:

Arrange for pickup and disposal by a certified hazardous waste management company.

(Start: Identify Contaminated Waste)

Click to download full resolution via product page
Caption: Step-by-step disposal plan for materials contaminated with JC124.

By implementing these safety protocols, researchers can confidently handle JC124 while
minimizing risks and ensuring a secure laboratory environment. Your commitment to safety is
paramount to the success of your research and the well-being of your team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protective Equipment and Handling Protocols for JC124]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15610524#personal-protective-
equipment-for-handling-jc124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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